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Compound of Interest

Compound Name: Tungsten nitride

Cat. No.: B1506346

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the superconducting properties of various

tungsten nitride (WNx) compounds. The information presented is based on experimental data
from recent scientific literature, offering an objective overview for researchers and professionals
in materials science and related fields.

Summary of Superconducting Properties

The superconducting properties of tungsten nitride compounds are highly dependent on their
stoichiometry and crystalline structure. Recent research has focused on several key
compounds, including tungsten dinitride (W2N), tungsten trinitride (W2N3), tungsten
pentanitride (W3N5), and amorphous or nanocrystalline thin films with varying nitrogen content.
A summary of their key superconducting parameters is presented in the table below.
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Compound/Film

Critical

Upper Critical

Critical Current

. Temperature (Tc) Magnetic Field Density (Jc)

Composition

(K) (He2) (T) (Alcm?)
o Data not available in

W?2N (thin film) ~5.0[1] ~8.5[1] ] _
reviewed literature

W2N3 (bulk, high 11.6[2] Data not available in Data not available in

pressure synthesized) ' reviewed literature reviewed literature

) Data not available in Data not available in
2D W2Na3 (theoretical)  21[3] ] ) ] ]
reviewed literature reviewed literature

W3N5 (bulk, high 9.407] Data not available in Data not available in

pressure synthesized) ' reviewed literature reviewed literature
Jc measurements
performed, but

Disordered B-W + specific values

o 40-4.7 ~5.8 :

WNXx (thin film) depend heavily on
preparation conditions
and magnetic field.
Jc measurements
performed, but

Amorphous WNx (thin specific values

4.0-4.7 ~5.8

film)

depend heavily on
preparation conditions

and magnetic field.

Detailed Experimental Protocols

The synthesis and characterization of WNx superconducting compounds involve specialized

techniques. Below are detailed methodologies for the key experiments cited in the literature.

Synthesis of WNx Thin Films by Reactive Sputtering

Reactive sputtering is a common method for depositing high-quality WNx thin films.

» System: A DC magnetron sputtering system is typically used.
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Target: A high-purity tungsten target.

Substrate: Common substrates include silicon (Si) and magnesium oxide (MgO).

Sputtering Gas: A mixture of argon (Ar) and nitrogen (N2) gas. The ratio of Arto N2 is a

critical parameter for controlling the stoichiometry of the deposited film.

Deposition Parameters:

o

Base Pressure: The vacuum chamber is evacuated to a high vacuum, typically in the
range of 10~ to 10~2 Torr, to minimize impurities.

Sputtering Pressure: The total pressure of the Ar/N2 gas mixture is maintained at a few
mTorr during deposition.

Substrate Temperature: The substrate temperature can be varied to influence the
crystallinity and properties of the film.

Sputtering Power: The power applied to the tungsten target affects the deposition rate and
film properties.

Procedure:

[e]

The substrate is cleaned to remove any surface contaminants.

The substrate is loaded into the sputtering chamber, which is then evacuated to the base
pressure.

The Ar and N2 gases are introduced into the chamber at the desired flow rates to achieve
the target partial pressures.

A plasma is ignited, and the tungsten target is sputtered.

Tungsten atoms react with nitrogen in the plasma and on the substrate surface to form a
WNXx film.
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Synthesis of Bulk WNx Compounds by High-Pressure,
High-Temperature (HPHT) Method

Novel WNx phases with unique superconducting properties can be synthesized under extreme
conditions.

o Apparatus: A laser-heated diamond anvil cell (DAC) is used to generate high pressures and
temperatures.

e Precursors: High-purity tungsten (W) powder and a nitrogen pressure medium.
e Procedure:
o A small amount of tungsten powder is loaded into the sample chamber of the DAC.

o The chamber is filled with nitrogen, which serves as both the reactant and the pressure-
transmitting medium.

o The pressure is increased to tens of gigapascals (GPa).

o A high-power laser is used to heat the sample to temperatures exceeding 2000 K,
inducing a reaction between tungsten and nitrogen.

o The synthesized sample is then characterized in-situ or after quenching to ambient
conditions.

Characterization of Superconducting Properties

Standard techniques are employed to measure the key superconducting parameters.
o Critical Temperature (Tc):
o Method: Four-point probe resistivity measurement.

o Procedure: A current is passed through the sample, and the voltage is measured as a
function of temperature. Tc is identified as the temperature at which the electrical
resistance drops to zero. This measurement is typically performed in a cryostat.
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o Upper Critical Magnetic Field (Hc2):

o Method: Resistivity or magnetization measurements as a function of temperature under an
applied magnetic field.

o Procedure: The resistive transition is measured at various applied magnetic fields. Hc2 is
determined as the magnetic field at which superconductivity is suppressed at a given
temperature. The zero-temperature upper critical field, Hc2(0), is then extrapolated from
the temperature-dependent data.

e Critical Current Density (Jc):

o Method: Transport measurements (I-V curves) or magnetic measurements (magnetization

hysteresis loops).

o Procedure (Transport): The voltage across the sample is measured as a function of the
applied current at a fixed temperature and magnetic field. Jc is typically defined as the
current density at which a small, predefined voltage criterion (e.g., 1 pV/cm) is detected.

o Procedure (Magnetic): The magnetization of the sample is measured as a function of the
applied magnetic field at a fixed temperature. The width of the magnetization hysteresis
loop is proportional to the critical current density, which can be calculated using the Bean
model.

Visualizations
Experimental Workflow for WNx Thin Film Synthesis and
Characterization
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Caption: Experimental workflow for WNx thin film synthesis and characterization.
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Caption: Influence of nitrogen content on WNx structure and superconductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1506346#comparing-the-
superconducting-properties-of-different-wnx-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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